Cas no 37989-92-7 (1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one)

• Product Name: 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one
• CAS No: 37989-92-7
• MF: C₁₅H₁₃FO
• MW: 228.261527776718
• MDL: MFCD00236612
• CID: 303895
• Update Time: 2025-07-24

1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2'-Fluoro-[1,1'-biphenyl]-4-yl)propan-1-one
• 1-(2'-FLUORO[1,1'-BIPHENYL]-4-YL)PROPAN-1-ONE
• 1-[4-(2-fluorophenyl)phenyl]propan-1-one
• 1-Propanone,1-(2'-fluoro[1,1'-biphenyl]-4-yl)-
• 4'-(2-FLUOROPHENYL)PROPIOPHENONE
• 1-(2‘-Fluoro[1,1‘-biphenyl]-4-yl)propan-1-one
• 1-(2′-Fluoro[1,1′-biphenyl]-4-yl)propan-1-one
• 4-(2-fluorophenyl)propiophenone
• 1-{2'-fluoro-[1,1'-biphenyl]-4-yl}propan-1-one
• Maybridge3_006207
• 2-Fluoro-4'-propanoylbiphenyl
• ZXIQZWXVSBJPTC-UHFFFAOYSA-N
• 4-(2-fluorophenyl) propiophenone
• HMS1448K
• HMS1448K03
• BCP21490
• SBB097299
• PC0
• 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one

• MDL： MFCD00236612
• Inchi： 1S/C15H13FO/c1-2-15(17)12-9-7-11(8-10-12)13-5-3-4-6-14(13)16/h3-10H,2H2,1H3
• InChI Key： ZXIQZWXVSBJPTC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C(CC)=O)=CC=1

Computed Properties

• Exact Mass: 228.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76-77
• Boiling Point: 334.1°C at 760 mmHg
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 17.07000
• LogP: 4.08540

1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one

Professional Introduction to Compound with CAS No. 37989-92-7 and Product Name: 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one

The compound identified by the CAS number 37989-92-7 and the product name 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a fluoro-substituted biphenyl core connected to a propanone moiety, has garnered attention due to its unique structural and pharmacological properties. The introduction of a fluorine atom at the 2'-position of the biphenyl ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug development.

In recent years, the incorporation of fluorinated aromatic compounds into medicinal chemistry has been extensively studied for their ability to modulate pharmacokinetic profiles and improve therapeutic efficacy. The biphenyl structure, particularly when substituted with fluorine, exhibits enhanced lipophilicity and metabolic resistance, which are critical factors in drug design. The compound in question, 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one, leverages these properties to potentially serve as an intermediate in the synthesis of novel therapeutics.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The biphenyl ring is a well-known pharmacophore in neuroactive compounds, and the presence of a fluoro-substituent further optimizes its interaction with biological targets. Preclinical studies have suggested that molecules with similar structural motifs may exhibit potent effects on neurotransmitter systems, making them candidates for treating neurological disorders such as depression, anxiety, and cognitive impairments.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They are often employed to enhance binding affinity, improve pharmacokinetics, and increase chemical stability. In the case of 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one, the fluorine atom at the 2'-position likely contributes to its selectivity by influencing electronic distributions and steric interactions. This fine-tuning at the molecular level is essential for developing drugs with minimal side effects and high therapeutic index.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one may interact with specific protein targets through hydrophobic and electrostatic interactions. These insights are crucial for designing experiments aimed at validating its pharmacological potential.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The preparation typically begins with the functionalization of biphenyl derivatives followed by the introduction of a propanone group. The use of fluorinating agents such as Selectfluor® or DAST (Diethylaminosulfur trifluoride) is often employed to achieve regioselective fluorination at the desired position. These synthetic strategies underscore the importance of advanced chemical methodologies in producing complex molecules like 37989-92-7.

From a regulatory perspective, compounds like 1-(2'-Fluoro-1,1’-biphenyl-4-yl)propan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes assessment for toxicity, pharmacokinetics, and potential drug-drug interactions. The growing interest in fluorinated pharmaceuticals has prompted regulatory bodies to develop guidelines specifically addressing their evaluation and approval processes.

The future prospects for this compound are promising, particularly as more research uncovers its potential applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into viable therapeutics. The integration of high-throughput screening technologies with traditional synthetic chemistry will further streamline the process of identifying new drug candidates derived from structures like 37989-92-7.

In conclusion, 1-(2'-Fluoro-1,1’-biphenyl-4-yll)propan-l-one represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its development underscores the importance of fluorinated aromatic compounds in modern drug design and highlights the ongoing advancements in synthetic methodologies and computational techniques that drive innovation in this field.